Cas no 70745-43-6 (Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-)
70745-43-6 structure
Product Name:Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-
CAS No:70745-43-6
MF:C14H18O2
MW:218.291524410248
CID:546744
PubChem ID:13282020
Update Time:2025-04-19
Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-
- 2-(3-methoxyphenyl)-4-methylcyclohexan-1-one
- 2-(m-Methoxyphenyl)-4-methyl-cyclohexanone
- DTXSID70534504
- SCHEMBL11194330
- SXFRZBNKPBKZOJ-UHFFFAOYSA-N
- 70745-43-6
-
- Inchi: 1S/C14H18O2/c1-10-6-7-14(15)13(8-10)11-4-3-5-12(9-11)16-2/h3-5,9-10,13H,6-8H2,1-2H3
- InChI Key: SXFRZBNKPBKZOJ-UHFFFAOYSA-N
- SMILES: O=C1CCC(C)CC1C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
70745-43-6 (Cyclohexanone, 2-(3-methoxyphenyl)-4-methyl-) Related Products
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